Cas no 59477-34-8 (N-2-(4-sulfamoylphenyl)ethylbenzamide)

• Product Name: N-2-(4-sulfamoylphenyl)ethylbenzamide
• CAS No: 59477-34-8
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• MDL: MFCD02636965
• CID: 3358846
• PubChem ID: 738683
• Update Time: 2025-05-23

N-2-(4-sulfamoylphenyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, N-[2-[4-(AMINOSULFONYL)PHENYL]ETHYL]-
• N-[2-(4-sulfamoylphenyl)ethyl]benzamide
• N-2-(4-sulfamoylphenyl)ethylbenzamide
• BDBM50068218
• SR-01000461927-1
• Oprea1_620668
• Oprea1_162718
• 59477-34-8
• SCHEMBL6046379
• CCG-357253
• EU-0041497
• SR-01000461927
• N-(4-sulfamoylphenylethyl)benzamide
• STL388160
• ZINC00172705
• Z30857904
• AKOS001650288
• EN300-26866741
• CHEMBL3403318

• MDL： MFCD02636965
• Inchi： 1S/C15H16N2O3S/c16-21(19,20)14-8-6-12(7-9-14)10-11-17-15(18)13-4-2-1-3-5-13/h1-9H,10-11H2,(H,17,18)(H2,16,19,20)
• InChI Key： JITICTFBBGXLFC-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(S(N)(=O)=O)C=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 304.08816355Da
• Monoisotopic Mass: 304.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(4-sulfamoylphenyl)ethylbenzamide

Comprehensive Analysis of N-2-(4-sulfamoylphenyl)ethylbenzamide (CAS No. 59477-34-8): Properties, Applications, and Research Insights

N-2-(4-sulfamoylphenyl)ethylbenzamide (CAS No. 59477-34-8) is a specialized organic compound with a unique molecular structure that combines a benzamide backbone with a sulfamoylphenyl moiety. This combination grants the molecule distinct physicochemical properties, making it a subject of interest in pharmaceutical and biochemical research. The compound's sulfonamide group is particularly noteworthy, as it is often associated with biological activity, including potential enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonamide derivatives has surged due to their versatility in drug discovery and development. Researchers are increasingly exploring N-2-(4-sulfamoylphenyl)ethylbenzamide for its potential applications in targeting specific metabolic pathways. For instance, its structural similarity to known carbonic anhydrase inhibitors has sparked investigations into its efficacy in managing conditions related to abnormal enzyme activity. This aligns with the growing trend of precision medicine, where tailored molecular interventions are prioritized.

The synthesis of CAS No. 59477-34-8 typically involves multi-step organic reactions, including amidation and sulfonylation processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Analytical data reveals that the compound exhibits moderate solubility in polar solvents, a trait critical for its formulation in potential therapeutic applications. Stability studies under varying pH conditions further highlight its robustness, a key consideration for industrial-scale production.

From an industrial perspective, N-2-(4-sulfamoylphenyl)ethylbenzamide is gaining attention in the fine chemicals sector. Its role as a building block for more complex molecules is underscored by its compatibility with diverse chemical transformations. Manufacturers emphasize strict adherence to Good Manufacturing Practices (GMP) to meet the stringent requirements of pharmaceutical intermediates. This focus on quality control resonates with current industry priorities, such as green chemistry and sustainable synthesis methods.

Emerging studies suggest that 59477-34-8 may interact with biological targets beyond traditional sulfonamide applications. Computational modeling indicates potential affinity for G-protein-coupled receptors (GPCRs), opening avenues for neurological research. Such findings align with the increasing public interest in neuroprotective agents and cognitive enhancers, topics frequently searched in scientific databases. However, thorough in vitro and in vivo validations are necessary before clinical relevance can be established.

Environmental and safety profiles of N-2-(4-sulfamoylphenyl)ethylbenzamide have been assessed through standardized OECD guidelines. Results indicate low ecotoxicity, making it a relatively environmentally benign option compared to some halogenated analogs. This aspect is crucial given the rising global emphasis on eco-friendly chemicals and corporate sustainability goals. Regulatory compliance with REACH and other international frameworks further enhances its market acceptability.

In conclusion, CAS No. 59477-34-8 represents a compelling case study in modern medicinal chemistry. Its dual functionality as a benzamide-sulfonamide hybrid offers multifaceted research opportunities, from drug design to material science. As the scientific community continues to explore structure-activity relationships, this compound may well emerge as a cornerstone in developing next-generation bioactive molecules. Ongoing innovation in synthetic methodologies and analytical technologies will undoubtedly expand its potential applications across interdisciplinary fields.